Cas no 1795192-14-1 (1-benzyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-benzyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795192-14-1
• MF: C₂₅H₂₄N₆O₂
• MW: 440.497064590454
• CID: 5405501
• Update Time: 2025-10-31

1-benzyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]-1-(phenylmethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C25H24N6O2/c1-33-20-9-10-22-21(15-20)19(16-27-22)11-12-26-24(32)23-25(30-13-5-6-14-30)31(29-28-23)17-18-7-3-2-4-8-18/h2-10,13-16,27H,11-12,17H2,1H3,(H,26,32)
• InChI Key： UAPSRZYAWSSSIA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N2C=CC=C2)=C(C(NCCC2C3=C(NC=2)C=CC(OC)=C3)=O)N=N1

Computed Properties

• Exact Mass: 440.196
• Monoisotopic Mass: 440.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.85±0.46(Predicted)

Additional information on 1-benzyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-yl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 1795192-14-1)

1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795192-14-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and anticancer activities. The presence of a benzyl group, a methoxyindole moiety, and a pyrrole ring further enhances its structural complexity and functional versatility.

The synthesis of 1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide typically involves multistep reactions, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is widely used in click chemistry due to its high efficiency and selectivity. The methoxyindole and pyrrole moieties are often introduced through subsequent functionalization steps, which can be tailored to optimize the compound's biological activity.

Recent studies have highlighted the potential of 1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide has shown promising anticancer activity. A study published in the European Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of human breast cancer cells (MCF7) and prostate cancer cells (PC3). The mechanism underlying this anticancer activity is thought to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins.

The pharmacokinetic properties of 1-Benzyl-N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]-5-(1H-Pyrrol-1-y l)- 4-carboxamide have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further preclinical and clinical development as a potential therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 1-Benzyl-N-[2-(5-Methoxy-H-indol-- yl)ethyl]-5-( H-pyrrol-- yl)- H-, -triazole-- carboxamide. For example, substituting the benzyl group with other aromatic or heteroaromatic moieties can potentially improve its binding affinity to specific targets or reduce off-target effects. Similarly, modifications to the methoxyindole and pyrrole moieties can fine-tune its biological activity and pharmacokinetic profile.

In conclusion, -Benzyl-N-[ -( - - - yl)ethyl]--( - yl)--,-,-triazole-- carboxamide (CAS No. -) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play an increasingly important role in medicinal chemistry and drug discovery.